Cas no 68350-65-2 ( )
structure
Product Name:
CAS No:68350-65-2
MF:C10H6ClN3
MW:203.627740383148
CID:970204
PubChem ID:330377
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
-
- 2-(3-chloroquinoxalin-2-yl)acetonitrile
- NSC-318531
- 2-chloroquinoxalylacetonitrile
- DTXSID30317577
- 68350-65-2
- NSC318531
- SCHEMBL17256654
-
-
- Inchi： 1S/C10H6ClN3/c11-10-9(5-6-12)13-7-3-1-2-4-8(7)14-10/h1-4H,5H2
- InChI Key： SCPJSCIMKCHTOO-UHFFFAOYSA-N
- SMILES： ClC1=C(CC#N)N=C2C=CC=CC2=N1
Computed Properties
- Exact Mass: 203.02518
- Monoisotopic Mass: 203.0250249g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 247
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 49.6Ų
Experimental Properties
- PSA: 49.57
Related Literature
-
Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
-
Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962
-
Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
-
Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
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